Cas no 210345-56-5 (Methyl 5-bromo-1H-indole-2-carboxylate)
Methyl 5-bromo-1H-indole-2-carboxylate is a brominated indole derivative with a carboxylate ester functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. The bromine substituent at the 5-position enhances its reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The methyl ester group offers stability while allowing straightforward hydrolysis or transesterification for downstream modifications. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise indole scaffold derivatization. The compound is typically handled under inert conditions to preserve its integrity.
210345-56-5 structure
Product Name:Methyl 5-bromo-1H-indole-2-carboxylate
CAS No:210345-56-5
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD01854034
CID:242237
PubChem ID:914343
Update Time:2025-05-27
Methyl 5-bromo-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromo-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylicacid, 5-bromo-, methyl ester
- Methyl 5-bromoindole-2-carboxylate
- 005613
- 5-bromo-1H-indole-2-carboxylic acid methyl ester
- AC1LIZO3
- BB_NC-0434
- CTK6I9561
- SureCN2083218
- ZERO
- AM20030332
- A823562
- DTXSID50358760
- SY009127
- methyl5-bromo-1H-indole-2-carboxylate
- CS-0036684
- MFCD01854034
- 1H-Indole-2-carboxylic acid, 5-bromo-, methyl ester
- 5-Bromoindole-2-carboxylicacidmethylester
- AS-19572
- 5-Bromoindole-2-carboxylic acid methyl ester
- SB13264
- AKOS000264683
- methyl 5-bromo-1H-indole-2-carboxylate;Methyl 5-Bromoindole-2-carboxylate
- 210345-56-5
- A904494
- BB 0259483
- SCHEMBL2083218
- FT-0649475
- DB-066407
- STK504234
- ALBB-007000
- BBL029494
-
- MDL： MFCD01854034
- Inchi： 1S/C10H8BrNO2/c1-14-10(13)9-5-6-4-7(11)2-3-8(6)12-9/h2-5,12H,1H3
- InChI Key： DNHVXZDHGTWAQW-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)OC)N2
Computed Properties
- Exact Mass: 252.97384
- Monoisotopic Mass: 252.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 42.1A^2
Experimental Properties
- Density: 1.629
- Boiling Point: 386.2℃ at 760 mmHg
- Flash Point: 187.3°C
- Refractive Index: 1.666
- PSA: 42.09
Methyl 5-bromo-1H-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038212-500mg |
Methyl 5-bromo-1H-indole-2-carboxylate |
210345-56-5 | 500mg |
1217CNY | 2021-05-07 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0185-1g |
5-Bromo-1H-indole-2-carboxylic acid methyl ester |
210345-56-5 | 97% | 1g |
831.08CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0185-5g |
5-Bromo-1H-indole-2-carboxylic acid methyl ester |
210345-56-5 | 97% | 5g |
2925.75CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0185-25g |
5-Bromo-1H-indole-2-carboxylic acid methyl ester |
210345-56-5 | 97% | 25g |
11024.55CNY | 2021-05-08 | |
| Matrix Scientific | 038212-500mg |
Methyl 5-bromo-1H-indole-2-carboxylate |
210345-56-5 | 500mg |
$75.00 | 2023-09-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038212-500mg |
Methyl 5-bromo-1H-indole-2-carboxylate |
210345-56-5 | 500mg |
1217.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GI021-200mg |
Methyl 5-bromo-1H-indole-2-carboxylate |
210345-56-5 | 98% | 200mg |
143.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GI021-1g |
Methyl 5-bromo-1H-indole-2-carboxylate |
210345-56-5 | 98% | 1g |
415.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GI021-50mg |
Methyl 5-bromo-1H-indole-2-carboxylate |
210345-56-5 | 98% | 50mg |
55.0CNY | 2021-07-13 | |
| Chemenu | CM148125-5g |
Methyl 5-bromo-1H-indole-2-carboxylate |
210345-56-5 | 95%+ | 5g |
$323 | 2021-08-05 |
Methyl 5-bromo-1H-indole-2-carboxylate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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